3-{[1,2,4]Triazolo[4,3-a]pyridin-3-yl}piperidine dihydrochloride

• IUPAC Name: 3-piperidin-3-yl-[1,2,4]triazolo[4,3-a]pyridine;dihydrochloride
• InChI: InChI=1S/C11H14N4.2ClH/c1-2-7-15-10(5-1)13-14-11(15)9-4-3-6-12-8-9;;/h1-2,5,7,9,12H,3-4,6,8H2;2*1H
• InChI Key: QXQVGNLLVUWFER-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)C2=NN=C3N2C=CC=C3.Cl.Cl
• Molecular Formula: C11H16Cl2N4
• Molecular Weight: 275.17 g/mol
• CAS No.: 1052541-62-4

Description

“3-{[1,2,4]Triazolo[4,3-a]pyridin-3-yl}piperidine dihydrochloride” is a chemical compound with the molecular formula C11H15ClN4. It is also known as 3-(3-Piperidyl)-[1,2,4]triazolo[4,3-a]pyridine Dihydrochloride.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using techniques like 1H NMR, 13C NMR, FTIR, MS, and X-ray diffraction. For instance, the compound 3-(pyridine-4-yl)-[1,2,4]triazolo[4,3-a]pyridine was crystallized in the monoclinic space group P 21/c.

Scientific Research Applications

• Water-Soluble Pyrazolo[4,3-e][1,2,4]Triazolo[1,5-c]Pyrimidines as Human A₃ Adenosine Receptor Antagonists :

  • This study explores the synthesis of adenosine receptor antagonists using a pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine nucleus. The research focuses on enhancing water solubility and physiological stability, which is crucial for intravenous infusion applications (Baraldi et al., 2012).

• Efficient Synthesis and X-ray Structure of [1,2,4]Triazolo[4,3-a]pyridines :

  • This paper discusses the synthesis of triazolopyridines, highlighting their pharmaceutical applications due to their biological activity. The study includes an X-ray structural analysis of synthesized compounds, underscoring their potential in drug design and development (El-Kurdi et al., 2021).

• Synthesis and Discovery of Triazolo-Pyridazine-6-yl-Substituted Piperazines as Anti-Diabetic Drugs :

  • Research on a family of triazolo-pyridazine-6-yl-substituted piperazines synthesized for potential use as anti-diabetic medications. The study includes an evaluation of their Dipeptidyl peptidase-4 (DPP-4) inhibition potential and insulinotropic activities (Bindu et al., 2019).

• Discovery of AZD3514, a Small-Molecule Androgen Receptor Downregulator for Treatment of Advanced Prostate Cancer :

  • This research presents the discovery of AZD3514, a compound synthesized by modifying the triazolopyridazine moiety, for the treatment of castrate-resistant prostate cancer (Bradbury et al., 2013).

• Syntheses and 5-HT2 Antagonist Activity of Bicyclic 1,2,4-Triazol-3(2H)-One and 1,3,5-Triazine-2,4(3H)-Dione Derivatives :

  • This study investigates the synthesis and testing of derivatives of 1,2,4-triazol-3(2H)-one and 1,3,5-triazine-2,4(3H)-dione for their 5-HT2 and alpha 1 receptor antagonist activities, significant in the development of new therapeutic agents (Watanabe et al., 1992).

Mechanism of Action

Target of Action

The primary target of 3-{[1,2,4]Triazolo[4,3-a]pyridin-3-yl}piperidine dihydrochloride is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation, specifically in the transition from the G1 phase to the S phase. Inhibition of CDK2 can lead to cell cycle arrest, making it an appealing target for cancer treatment .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This interaction results in the disruption of the cell cycle progression, leading to the inhibition of cell proliferation

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle progression pathway. Under normal conditions, CDK2 binds to cyclin E or cyclin A, allowing the cell to progress from the G1 phase to the S phase. When cdk2 is inhibited, this progression is halted, leading to cell cycle arrest .

Pharmacokinetics

Similar compounds have shown favorable pharmacodynamic and pharmacokinetic attributes

Result of Action

The primary result of the action of this compound is the inhibition of cell proliferation due to cell cycle arrest . This can lead to apoptosis, or programmed cell death, in cancer cells .